Cas no 2227729-07-7 ((1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol)

• Product Name: (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol
• CAS No: 2227729-07-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5164683
• PubChem ID: 139291464
• Update Time: 2025-06-20

(1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)ethan-1-ol
• (1S)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-ol
• (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol

• Inchi： 1S/C9H14N2O/c1-7(12)8-6-11-5-3-2-4-9(11)10-8/h6-7,12H,2-5H2,1H3/t7-/m0/s1
• InChI Key： SJNNSBRZGMIVEM-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1=CN2C(CCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 0.3
• Topological Polar Surface Area: 38

Additional information on (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol

Chemical Profile of (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol (CAS No. 2227729-07-7)

The compound (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol, identified by its CAS number 2227729-07-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The presence of the chiral center at the (1S) configuration adds an additional layer of complexity and interest, as stereochemistry plays a crucial role in the biological activity of many pharmaceuticals.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in the development of drugs targeting inflammatory and infectious diseases. The compound (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol has been investigated for its potential to modulate immune responses by interacting with receptors such as CXCR4 and CCR5. These receptors are known to be involved in various pathological processes, including viral infections and cancer metastasis. The ethanolic side chain provides a hydrophilic moiety that enhances solubility and bioavailability, making it a promising candidate for further development.

In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of signaling pathways associated with inflammation, particularly those involving NF-κB. These findings are particularly relevant in the context of chronic inflammatory diseases where targeted therapy is essential for managing symptoms and preventing long-term complications.

Furthermore, the chiral nature of the compound has been a focus of research to optimize its pharmacological profile. The (1S) configuration has been found to be more potent in certain biological assays compared to its enantiomer. This observation underscores the importance of stereochemical control in drug design and development. Advanced computational methods have been employed to understand the binding interactions between (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol and its target proteins. These studies have provided valuable insights into the molecular recognition processes and have guided the optimization of lead compounds.

Preclinical studies have also explored the potential of this compound as an antiviral agent. The imidazo[1,2-a]pyridine core is known to have broad-spectrum antiviral activity by interfering with viral entry and replication processes. Initial results suggest that (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol can inhibit the replication of certain viruses by targeting host cell receptors that are essential for viral entry. This finding is particularly exciting given the ongoing challenges posed by emerging viral pathogens.

The synthesis of this compound has also been optimized to ensure high yield and purity. Modern synthetic techniques have been employed to construct the complex imidazo[1,2-a]pyridine ring system efficiently. The use of chiral auxiliaries and catalysts has enabled the synthesis of enantiomerically pure material, which is crucial for evaluating its pharmacological properties accurately.

In conclusion, (1S)-1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}ethan-1-ol (CAS No. 2227729-07-7) represents a promising candidate for further therapeutic development. Its unique structural features and demonstrated biological activity make it a valuable asset in pharmaceutical research. Continued investigation into its mechanisms of action and potential clinical applications will likely lead to new treatments for various diseases.